Cas no 786717-94-0 (2-(Methylthio)-N-(4-(naphthalen-2-yl)thiazol-2-yl)nicotinamide)

2-(Methylthio)-N-(4-(naphthalen-2-yl)thiazol-2-yl)nicotinamide is a synthetic organic compound featuring a nicotinamide core linked to a naphthalene-substituted thiazole moiety via an amide bond, with a methylthio substituent at the 2-position. This structure imparts unique physicochemical properties, making it a valuable intermediate in medicinal chemistry and drug discovery. Its rigid aromatic framework and heterocyclic components enhance binding affinity to biological targets, particularly in kinase inhibition or enzyme modulation studies. The compound’s synthetic versatility allows for further derivatization, enabling structure-activity relationship (SAR) exploration. High purity and well-defined stereochemistry ensure reproducibility in research applications. Suitable for use in pharmaceutical development and biochemical assays, it offers potential as a scaffold for therapeutic agents targeting inflammatory or proliferative diseases.
2-(Methylthio)-N-(4-(naphthalen-2-yl)thiazol-2-yl)nicotinamide structure
786717-94-0 structure
Product Name:2-(Methylthio)-N-(4-(naphthalen-2-yl)thiazol-2-yl)nicotinamide
CAS No:786717-94-0
MF:C20H15N3OS2
MW:377.48260140419
CID:5923569
PubChem ID:2484402
Update Time:2025-06-29

2-(Methylthio)-N-(4-(naphthalen-2-yl)thiazol-2-yl)nicotinamide Chemical and Physical Properties

Names and Identifiers

    • 2-(Methylthio)-N-(4-(naphthalen-2-yl)thiazol-2-yl)nicotinamide
    • Z28636889
    • 2-(methylsulfanyl)-N-[4-(naphthalen-2-yl)-1,3-thiazol-2-yl]pyridine-3-carboxamide
    • 786717-94-0
    • ZINC03366661
    • EN300-26610053
    • CHEMBL4542471
    • AKOS000934909
    • starbld0006941
    • Inchi: 1S/C20H15N3OS2/c1-25-19-16(7-4-10-21-19)18(24)23-20-22-17(12-26-20)15-9-8-13-5-2-3-6-14(13)11-15/h2-12H,1H3,(H,22,23,24)
    • InChI Key: IFEIKWXOTCQUGK-UHFFFAOYSA-N
    • SMILES: S1C(NC(C2=CC=CN=C2SC)=O)=NC(=C1)C1=CC=C2C=CC=CC2=C1

Computed Properties

  • Exact Mass: 377.06565446g/mol
  • Monoisotopic Mass: 377.06565446g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 492
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 108Ų

2-(Methylthio)-N-(4-(naphthalen-2-yl)thiazol-2-yl)nicotinamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26610053-0.05g
2-(methylsulfanyl)-N-[4-(naphthalen-2-yl)-1,3-thiazol-2-yl]pyridine-3-carboxamide
786717-94-0 95.0%
0.05g
$212.0 2025-03-20

Additional information on 2-(Methylthio)-N-(4-(naphthalen-2-yl)thiazol-2-yl)nicotinamide

Comprehensive Overview of 2-(Methylthio)-N-(4-(naphthalen-2-yl)thiazol-2-yl)nicotinamide (CAS No. 786717-94-0)

2-(Methylthio)-N-(4-(naphthalen-2-yl)thiazol-2-yl)nicotinamide, with the CAS number 786717-94-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the naphthalene and nicotinamide moieties, make it a promising candidate for various applications, particularly in drug discovery and development.

In recent years, the demand for thiazole-based compounds has surged due to their potential therapeutic properties. Researchers are particularly interested in 2-(Methylthio)-N-(4-(naphthalen-2-yl)thiazol-2-yl)nicotinamide for its possible role in modulating enzyme activity and receptor interactions. The compound's methylthio group and naphthalen-2-yl substituent contribute to its lipophilicity, which is a critical factor in drug bioavailability and membrane permeability. These attributes align with current trends in precision medicine and targeted therapy, where molecular specificity is paramount.

The synthesis of CAS 786717-94-0 involves multi-step organic reactions, often starting with the condensation of 2-aminothiazole derivatives with nicotinoyl chloride. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and structural confirmation. This rigorous quality control is essential for applications in high-throughput screening and structure-activity relationship (SAR) studies, which are pivotal in modern drug discovery pipelines.

From a commercial perspective, 2-(Methylthio)-N-(4-(naphthalen-2-yl)thiazol-2-yl)nicotinamide is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its pricing and availability are influenced by factors such as synthetic complexity and market demand. Given the compound's niche applications, it is often procured in small quantities for research purposes, with larger-scale production reserved for validated clinical candidates.

Environmental and safety considerations are also critical when handling 786717-94-0. While not classified as a hazardous material, standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation, are recommended. The compound's biodegradability and ecotoxicological profile are areas of ongoing research, particularly in light of increasing regulatory scrutiny on chemical sustainability.

In conclusion, 2-(Methylthio)-N-(4-(naphthalen-2-yl)thiazol-2-yl)nicotinamide represents a fascinating intersection of chemistry and biology. Its potential applications in drug development, coupled with its unique structural attributes, make it a compound of enduring interest. As research continues to uncover its mechanistic insights and therapeutic potential, CAS 786717-94-0 is poised to remain a focal point in the quest for innovative medical solutions.

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